Cas no 33028-97-6 (Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-)
33028-97-6 structure
Product Name:Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-
CAS No:33028-97-6
MF:C15H14O3
MW:242.269864559174
CID:293996
PubChem ID:6604558
Update Time:2025-04-19
Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-
- (+)-2-(3-Phenoxyphenyl)propionicacid
- (+)-Fenoprofen
- (S)-2-(3-Phenoxyphenyl)propionic acid
- (S)-Fenoprofen
- Benzeneaceticacid, a-methyl-3-phenoxy-, (S)-
- Hydratropic acid, m-phenoxy-, (+)- (8CI)
- S(+)-Fenoprofen
- S-(+)-Fenoprofen
- (+)-2-(3-Phenoxyphenyl)propionic acid
- BENZENEACETIC ACID, .ALPHA.-METHYL-3-PHENOXY-, (.ALPHA.S)-
- 33028-97-6
- UNII-CR23L7LA3Y
- SCHEMBL4492279
- Hydratropic acid, m-phenoxy-, (+)-
- CHEMBL251463
- CR23L7LA3Y
- Benzeneacetic acid, alpha-methyl-3-phenoxy-, (S)-
- (2S)-2-(3-phenoxyphenyl)propanoic acid
- Fenoprofen, (S)-
- BENZENEACETIC ACID, .ALPHA.-METHYL-3-PHENOXY-, (S)-
- Benzeneacetic acid, alpha-methyl-3-phenoxy-, (alphaS)-
-
- Inchi: 1S/C15H14O3/c1-11(15(16)17)12-6-5-9-14(10-12)18-13-7-3-2-4-8-13/h2-11H,1H3,(H,16,17)/t11-/m0/s1
- InChI Key: RDJGLLICXDHJDY-NSHDSACASA-N
- SMILES: O(C1C=CC=CC=1)C1=CC=CC(=C1)[C@@H](C(=O)O)C
Computed Properties
- Exact Mass: 242.094
- Monoisotopic Mass: 242.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5A^2
Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
33028-97-6 (Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-) Related Products
- 31879-05-7(2-(3-PHENOXYPHENYL)PROPANOIC Acid)
- 29679-58-1(Fenoprofen)
- 71720-56-4(Fenoprofen Calcium hydrate)
- 32852-81-6(3-Phenoxyphenylacetic Acid)
- 22204-53-1(Naproxen)
- 26159-31-9(2-(6-METHOXY-2-NAPHTHYL)PROPANOIC ACID)
- 1216704-11-8(rac-Naproxen-13C,d3)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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